Cas no 1421041-45-3 (4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride)

• Product Name: 4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride
• CAS No: 1421041-45-3
• MF: C₁₀H₁₆Cl₂N₄
• MW: 263.166839599609
• CID: 2166181
• Update Time: 2023-08-05

4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-chloro-n-methyl-n-(piperidin-3-yl)pyrimidin-2-amine hydrochloride
• 4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride

• Inchi： 1S/C10H15ClN4.ClH/c1-15(8-3-2-5-12-7-8)10-13-6-4-9(11)14-10;/h4,6,8,12H,2-3,5,7H2,1H3;1H/t8-;/m0./s1
• InChI Key： QYISQKUNXJQHKU-QRPNPIFTSA-N
• SMILES： ClC1=CC=NC(=N1)N(C)[C@@H]1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines